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Compound of Interest

Compound Name: GSK3368715

Cat. No.: B3028135 Get Quote

Technical Support Center: GSK3368715
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the type I

protein arginine methyltransferase (PRMT) inhibitor, GSK3368715.

Frequently Asked Questions (FAQs)
Q1: What is GSK3368715 and what is its mechanism of action?

GSK3368715 is a potent, reversible, and S-adenosyl-L-methionine (SAM) uncompetitive

inhibitor of type I protein arginine methyltransferases (PRMTs).[1][2] It specifically inhibits

PRMT1, PRMT3, PRMT4, PRMT6, and PRMT8.[3] By inhibiting these enzymes, GSK3368715
prevents the asymmetric dimethylation of arginine residues on histone and non-histone

proteins, which can modulate gene expression and cellular signaling.[4][5] Dysregulation of

PRMTs has been implicated in various cancers, making GSK3368715 a compound of interest

for oncology research.[6][7]

Q2: What are the solubility properties of GSK3368715?

GSK3368715 is available in different salt forms (e.g., hydrochloride), which can influence its

solubility. The trihydrochloride salt of GSK3368715 is soluble in DMSO, water, and ethanol at a

concentration of 81 mg/mL.[2][3] Another source indicates the hydrochloride salt is soluble in
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DMSO at 40 mg/mL.[8] It is crucial to refer to the manufacturer's datasheet for the specific

solubility of the lot you are using.

Q3: I am observing precipitation when I add GSK3368715 to my cell culture media. What is the

likely cause?

Precipitation of small molecule inhibitors like GSK3368715 upon addition to aqueous cell

culture media is a common issue. This often occurs because the compound is typically

dissolved in a high concentration in an organic solvent like DMSO. When this concentrated

stock is diluted into the aqueous environment of the cell culture media, the solubility of the

compound can decrease dramatically, leading to precipitation.

Troubleshooting Guide: GSK3368715 Precipitation
If you are experiencing precipitation of GSK3368715 in your cell culture media, follow this step-

by-step troubleshooting guide.

Step 1: Review Your Stock Solution Preparation
Use High-Quality, Anhydrous DMSO: Moisture-absorbing DMSO can reduce the solubility of

GSK3368715.[2] Always use fresh, high-purity, anhydrous DMSO to prepare your stock

solution.

Ensure Complete Dissolution: To aid dissolution, you can gently warm the solution to 37°C

and use an ultrasonic bath.[3] Visually inspect the solution to ensure there are no visible

particles before storing it.

Store Stock Solutions Properly: Aliquot your stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.[3] Store aliquots at -20°C or -80°C as recommended

by the supplier.

Step 2: Optimize the Dilution Procedure
Pre-warm Media: Before adding the GSK3368715 stock solution, ensure your cell culture

media is at 37°C. Adding a cold stock solution to warm media or vice-versa can cause

temperature shifts that promote precipitation.
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Serial Dilutions: Instead of adding a small volume of highly concentrated stock directly to a

large volume of media, perform one or more intermediate dilution steps in pre-warmed

media.

Rapid Mixing: When adding the GSK3368715 stock or a diluted solution to the final culture

volume, ensure rapid and thorough mixing. Add the solution dropwise while gently swirling

the culture vessel.

Step 3: Adjust Experimental Parameters
Lower the Final Concentration: The observed precipitation may be due to the final

concentration of GSK3368715 exceeding its solubility limit in the cell culture media. Try

using a lower final concentration in your experiment if your research goals allow.

Reduce Serum Concentration (if applicable): Components in fetal bovine serum (FBS) can

sometimes interact with small molecules and contribute to precipitation. If your cell line can

tolerate it, try reducing the percentage of FBS in your media.

Consider the Media Composition: The pH and composition of your cell culture media can

influence the solubility of GSK3368715. While not always feasible to change, be aware that

different basal media formulations could potentially impact solubility.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of GSK3368715.
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Property Value Source

Molecular Weight
475.92 g/mol (trihydrochloride

salt)
[2][3]

Solubility (DMSO)
81 mg/mL (170.19 mM)

(trihydrochloride salt)
[2]

40 mg/mL (hydrochloride salt) [8]

Solubility (Water)
81 mg/mL (170.20 mM)

(trihydrochloride salt)
[3]

Solubility (Ethanol)
81 mg/mL (170.20 mM)

(trihydrochloride salt)
[3]

Mechanism of Action Type I PRMT Inhibitor [1][2]

Inhibited PRMTs
PRMT1, PRMT3, PRMT4,

PRMT6, PRMT8
[3]

Experimental Protocols
Protocol for Preparation of a 10 mM GSK3368715 Stock Solution in DMSO

Materials: GSK3368715 trihydrochloride (MW: 475.92 g/mol ), Anhydrous DMSO, sterile

microcentrifuge tubes.

Calculation: To prepare a 10 mM stock solution, you will need to dissolve 4.76 mg of

GSK3368715 in 1 mL of DMSO.

Procedure: a. Weigh out 4.76 mg of GSK3368715 powder in a sterile microcentrifuge tube.

b. Add 1 mL of anhydrous DMSO to the tube. c. Vortex the solution until the powder is

completely dissolved. If necessary, warm the tube to 37°C and sonicate for a short period. d.

Visually confirm that the solution is clear and free of particulates. e. Aliquot the stock solution

into smaller volumes in sterile tubes to minimize freeze-thaw cycles. f. Store the aliquots at

-20°C or -80°C.

Visualizations
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Troubleshooting GSK3368715 Precipitation
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Step 2: Optimize Dilution
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Step 3: Adjust Parameters
- Lower final concentration?

- Reduce serum?
- Media composition?
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Caption: Troubleshooting workflow for addressing GSK3368715 precipitation.
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GSK3368715 Mechanism of Action
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Caption: Mechanism of action of GSK3368715 on the PRMT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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